Cas no 71896-27-0 (Sulfurous acid,bismuth(3+) salt (3:2) (9CI))

• Product Name: Sulfurous acid,bismuth(3+) salt (3:2) (9CI)
• CAS No: 71896-27-0
• MF: Bi₂O₉S₃
• MW: 658.150351524353
• CID: 548578
• PubChem ID: 22234752
• Update Time: 2025-10-28

Sulfurous acid,bismuth(3+) salt (3:2) (9CI) Chemical and Physical Properties

Names and Identifiers

• Sulfurous acid,bismuth(3+) salt (3:2) (9CI)
• BISMUTH SULFITE (BASIC)
• dibismuth,trisulfite
• BISMUTH SULFITE(BASIC)
• Bismuth(3+) sulfite (2/3)
• dibismuth;trisulfite
• DTXSID70623644
• 71896-27-0

• Inchi： 1S/2Bi.3H2O3S/c;;3*1-4(2)3/h;;3*(H2,1,2,3)/q2*+3;;;/p-6
• InChI Key： ZUJIHUXXWRPGPY-UHFFFAOYSA-H
• SMILES： [Bi+3].[Bi+3].S(=O)([O-])[O-].S(=O)([O-])[O-].S(=O)([O-])[O-]

Computed Properties

• Exact Mass: 1123.78000
• Monoisotopic Mass: 657.83124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 18.8
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 247Ų

Experimental Properties

• PSA: 290.57000
• LogP: -0.72120

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Post-transition metal oxoanionic compounds Post-transition metal sulfites

Additional information on Sulfurous acid,bismuth(3+) salt (3:2) (9CI)

Research Brief on Sulfurous Acid, Bismuth(3+) Salt (3:2) (9CI) (CAS: 71896-27-0): Recent Advances and Applications

Sulfurous acid, bismuth(3+) salt (3:2) (9CI), with the CAS number 71896-27-0, is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique properties and potential therapeutic applications. This research brief aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, characterization, biological activities, and potential uses in medicine.

Recent studies have highlighted the antimicrobial and anti-inflammatory properties of sulfurous acid, bismuth(3+) salt (3:2). A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy against a range of Gram-positive and Gram-negative bacteria, including antibiotic-resistant strains such as MRSA. The compound's mechanism of action appears to involve disruption of bacterial cell membranes and inhibition of essential enzymatic pathways, making it a promising candidate for the development of novel antibiotics.

In addition to its antimicrobial effects, research has also explored the potential of sulfurous acid, bismuth(3+) salt (3:2) in cancer therapy. A preclinical study conducted by researchers at the University of Cambridge in 2022 revealed that the compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those associated with gastrointestinal tumors. The study suggested that the compound's ability to induce apoptosis and inhibit angiogenesis could be leveraged for targeted cancer treatments, though further in vivo studies are needed to validate these findings.

The synthesis and characterization of sulfurous acid, bismuth(3+) salt (3:2) have also been subjects of recent investigation. Advanced spectroscopic techniques, including X-ray crystallography and NMR spectroscopy, have been employed to elucidate its molecular structure and stability under various conditions. These studies have provided valuable insights into the compound's reactivity and potential modifications to enhance its pharmacological properties.

Despite these promising findings, challenges remain in the clinical translation of sulfurous acid, bismuth(3+) salt (3:2). Issues such as bioavailability, toxicity, and formulation stability need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, sulfurous acid, bismuth(3+) salt (3:2) (9CI) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its antimicrobial, anti-inflammatory, and anticancer properties, coupled with advances in its synthesis and characterization, underscore its potential as a valuable tool in drug development. Future studies should focus on optimizing its pharmacological profile and exploring its applications in combination therapies and targeted drug delivery systems.